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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermophysical properties

of Americium-243 oxide (Am₂O₃). Due to the challenges associated with handling highly

radioactive materials, experimental data specifically for the isotope Americium-243 is limited.

Therefore, this document synthesizes available data for americium oxides, including those with

other isotopes like Americium-241, and mixed actinide oxides containing americium. The

underlying thermophysical properties are not expected to differ significantly between isotopes.

Quantitative Thermophysical Data
The following tables summarize the key thermophysical properties of americium oxide.

Property Value Crystal Form Notes

Molar Mass 534 g/mol - For Am₂O₃

Density 11.77 g/cm³ -

Melting Point 2205 °C (2478 K) - [1][2]

Enthalpy of Formation

(at 298.15 K)
-1690.4 ± 7.9 kJ/mol Hexagonal

Determined by

solution

microcalorimetry[3].
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Table 1: Key Thermophysical Properties of Americium(III) Oxide

Crystal System Color Notes

Hexagonal Tan

The cubic form converts to the

hexagonal form upon heating

to 800°C[1].

Cubic Red-brown

This form is non-stoichiometric

with variable oxygen

composition and darkens with

increasing oxygen content[1].

Table 2: Crystal Forms of Americium(III) Oxide

Experimental Protocols
The measurement of thermophysical properties of highly radioactive materials like Americium-
243 oxide requires specialized techniques to handle the samples safely and obtain accurate

data at extreme temperatures.

Synthesis of Americium-243 Oxide
Americium(III) oxide can be synthesized by heating americium dioxide (AmO₂) in a hydrogen

atmosphere at 600°C[1]. Another method involves the calcination of americium oxalate

precipitate at 800°C. For mixed uranium-americium oxides, co-precipitation followed by

calcination is a common route[2].

Melting Point Determination
For refractory materials like Am₂O₃, traditional melting point determination methods are

challenging due to high temperatures and potential sample-container reactions[3].

Containerless techniques, such as aerodynamic levitation, are employed where the sample is

heated while suspended in a gas stream, and its temperature is monitored using a

pyrometer[3]. The melting point is determined by observing the thermal arrest plateau in the

cooling curve of the molten sample.
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Heat Capacity Measurement
Calorimetry is the primary method for measuring heat capacity. For radioactive materials,

specialized calorimeters designed for use in hot cells are necessary[4]. Differential Scanning

Calorimetry (DSC) can be used to measure the heat capacity of small, irradiated samples[4].

This technique involves heating a sample and a reference material at a controlled rate and

measuring the difference in heat flow required to maintain both at the same temperature.

Thermal Conductivity Measurement
Several methods are available for measuring the thermal conductivity of materials, including

the guarded hot plate method, the transient plane source (TPS) method, and the laser flash

method[5]. The laser flash method is particularly suitable for small, solid samples of nuclear

materials[6]. In this technique, the front face of a small disc-shaped sample is subjected to a

short laser pulse, and the temperature rise on the rear face is measured over time. The thermal

diffusivity can be calculated from this temperature profile, and with known heat capacity and

density, the thermal conductivity can be determined[7].

Thermal Expansion Measurement
High-temperature X-ray diffraction (HT-XRD) is a powerful technique for studying the thermal

expansion and phase transitions of materials like americium oxide[8]. By measuring the change

in the lattice parameters of the crystal structure as a function of temperature, the coefficient of

thermal expansion can be accurately determined.

Crystal Structure Analysis
The crystal structure of americium oxide is determined using X-ray diffraction (XRD) on

powdered or single-crystal samples[9]. For radioactive materials, these measurements are

typically performed in shielded enclosures. Advanced techniques like Resonant Inelastic X-ray

Scattering (RIXS) can provide detailed information about the electronic structure and bonding

in actinide compounds[10].
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Synthesis Pathway for Americium-243 Oxide
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Caption: A flowchart illustrating the synthesis of Americium-243 oxide via the oxalate

precipitation and subsequent calcination method.

Phase Transformation of Americium Oxide

Phase Transformations in the Americium-Oxygen System
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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